Cas no 1805824-10-5 (Ethyl 3-bromo-5-(3-methoxy-3-oxopropyl)phenylacetate)

• Product Name: Ethyl 3-bromo-5-(3-methoxy-3-oxopropyl)phenylacetate
• CAS No: 1805824-10-5
• MF: C₁₄H₁₇BrO₄
• MW: 329.186383962631
• CID: 4792237
• Update Time: 2023-08-17

Ethyl 3-bromo-5-(3-methoxy-3-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-(3-methoxy-3-oxopropyl)phenylacetate

• Inchi： 1S/C14H17BrO4/c1-3-19-14(17)9-11-6-10(7-12(15)8-11)4-5-13(16)18-2/h6-8H,3-5,9H2,1-2H3
• InChI Key： LNIISUICAATBIN-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(=O)OCC)C=C(C=1)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6